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Compound of Interest

Compound Name: Butylphthalide-d3

Cat. No.: B12418990

Butylphthalide-d3: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Butylphthalide-d3, a deuterated form of
Butylphthalide. The information compiled herein is intended for researchers, scientists, and
professionals in drug development, offering key data on its chemical properties, synthesis, and
its role in experimental research.

Core Compound Details

Butylphthalide-d3 is the deuterium-labeled version of Butylphthalide (also known as 3-n-
Butylphthalide or NBP).[1][2] Butylphthalide itself is a compound initially isolated from celery
seeds and has been investigated for its potential therapeutic effects, particularly in the context
of cerebral ischemia.[1][2][3] The introduction of deuterium atoms into the molecule makes
Butylphthalide-d3 a valuable tool in pharmacokinetic and metabolic studies, often used as an
internal standard for quantitative analysis by methods such as NMR, GC-MS, or LC-MS.[1]

Molecular Structure and Properties

The molecular structure of Butylphthalide-d3 is characterized by a phthalide core with a
deuterated butyl side chain.

Table 1: Physicochemical Properties of Butylphthalide-d3
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Property Value Reference

Not explicitly available;
CAS Number [1][4]
Unlabeled CAS: 6066-49-5

Molecular Formula C12H11D302 [1][5]
Molecular Weight 193.26 g/mol [1][5]
Appearance 0]] [1112]
Color Colorless to light yellow [1][2]
Purity >99.81% [1]

SMILES 0=C10C(CCCC([2H])([2H]) o
[2H])C2=C1C=CC=C2

N Pure form: -20°C for 3 years;
Storage Conditions [1]
In solvent: -80°C for 6 months

Synthesis and Experimental Protocols

While specific protocols for the synthesis of Butylphthalide-d3 are not readily available in the
public domain, a general approach can be inferred from the synthesis of Butylphthalide.

General Synthesis of Butylphthalide

A patented method for the preparation of Butylphthalide involves a three-step process:[6]

o Hydrogenation: Butenyl phthalide is hydrogenated in an alcohol solvent using a Raney nickel
catalyst. The solvent is then removed under reduced pressure to yield an intermediate.[6]

 Purification: The intermediate is mixed with sodium hydroxide and water. The reaction
system is washed with dichloromethane, and an alcohol solvent is added. The pH is then
adjusted to precipitate a second, purified intermediate.[6]

e Cyclization: The purified intermediate undergoes a cyclization reaction in an acidic organic
solvent to produce the final Butylphthalide product.[6]
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To synthesize Butylphthalide-d3, a deuterated starting material, such as a deuterated
butylating agent, would be incorporated in an appropriate step of a synthetic route.

Experimental Use in Ischemic Stroke Models

The unlabeled form of Butylphthalide, DL-3-n-butylphthalide (NBP), has been extensively
studied in models of ischemic stroke. These protocols provide a framework for how
Butylphthalide-d3 could be used as a tracer to study the pharmacokinetics and mechanism of
action of NBP.

Experimental Protocol: Middle Cerebral Artery Occlusion (MCAQO) Model in Mice

This protocol describes the induction of focal cerebral ischemia to study the effects of NBP.[7]

Animal Preparation: Male C57BL/6 mice are anesthetized with isoflurane. Body temperature
is maintained at 37°C using a heating pad.[7]

o Surgical Procedure: A midline incision is made in the neck to expose the right common
carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).[7]

e Occlusion: A filament is inserted into the ICA to occlude the middle cerebral artery.

o Treatment: NBP (or Butylphthalide-d3 for tracer studies) is administered, for example, by
intraperitoneal injection for a specified number of days before the MCAO surgery.[7]

o Reperfusion and Analysis: After a defined period of occlusion, the filament is withdrawn to
allow for reperfusion. Neurological deficits, infarct volume, and cerebral blood flow are then
assessed.[7]

Signaling Pathways and Mechanisms of Action

Studies on DL-3-n-butylphthalide have revealed its influence on several key signaling pathways
involved in neuroprotection and anti-inflammatory responses.[8] Butylphthalide-d3 can be
instrumental in elucidating the specific interactions of NBP within these pathways.

PI3K/Akt Signhaling Pathway
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The PI3K/Akt pathway is a crucial regulator of cell survival and proliferation. NBP has been
shown to exert protective effects through the modulation of this pathway.[8]
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Caption: PI3K/Akt signaling pathway activated by NBP.

NF-kB Signaling Pathway

The NF-kB pathway plays a central role in inflammation. NBP can modulate this pathway to
reduce the inflammatory response.[8]
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Caption: Inhibition of the NF-kB pathway by NBP.

JNK Signaling Pathway

The JNK pathway is involved in cellular responses to stress, including apoptosis. NBP has
been shown to prevent neuronal cell death by inhibiting this pathway.
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Caption: NBP's inhibitory effect on the JNK pathway.

Conclusion

Butylphthalide-d3 serves as an essential tool for researchers in the fields of pharmacology
and drug development. Its primary application as a stable isotope-labeled internal standard
allows for precise quantification in complex biological matrices. The extensive research on its
non-deuterated counterpart, DL-3-n-butylphthalide, in areas such as neuroprotection and anti-
inflammation, provides a strong basis for further studies utilizing Butylphthalide-d3 to unravel
its metabolic fate and intricate mechanisms of action. This guide provides a foundational
understanding for professionals seeking to incorporate Butylphthalide-d3 into their research
endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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